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Compound of Interest

Compound Name:
3,5-dichloro-N-[(2-

methoxyphenyl)methyl]aniline

CAS No.: 861439-45-4

Cat. No.: B2865413

Get Quote

This guide provides a comprehensive comparison of the ecotoxicological impacts of chlorinated

aniline derivatives, offering researchers, scientists, and drug development professionals a

detailed overview of their environmental fate, toxicity, and remediation. Grounded in scientific

literature, this document synthesizes experimental data and field-proven insights to facilitate a

deeper understanding of these prevalent environmental contaminants.

Introduction: The Environmental Significance of
Chlorinated Anilines
Chlorinated anilines are a class of aromatic amines widely used as intermediates in the

synthesis of various industrial and agricultural products, including dyes, pigments, pesticides,

and pharmaceuticals.[1][2][3] Their extensive application has led to their release and

persistence in various environmental compartments, posing a significant threat to ecosystems.

[3][4][5] These compounds are recognized as priority pollutants due to their toxicity, potential

for bioaccumulation, and persistence in the environment.[1][3][6] This guide will focus on a

comparative analysis of some of the most studied chlorinated anilines, including 4-chloroaniline
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(4-CA), 3,4-dichloroaniline (3,4-DCA), and 3,5-dichloroaniline (3,5-DCA), to provide a

framework for assessing their ecotoxicological profiles.

Comparative Ecotoxicity Across Trophic Levels
The toxicity of chlorinated anilines varies significantly depending on the degree and position of

chlorine substitution, as well as the susceptibility of the exposed organism.[7] Generally, an

increase in the number of chlorine atoms on the aniline ring is associated with increased

toxicity.

Aquatic Ecotoxicity
Chlorinated anilines are particularly detrimental to aquatic ecosystems, where they can be

found in wastewater effluents, surface water, and groundwater.[1] Their effects are observed

across various trophic levels, from primary producers (algae) to invertebrates (crustaceans)

and vertebrates (fish).

Table 1: Comparative Acute Aquatic Toxicity of Selected Chlorinated Anilines
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Compound Organism Endpoint
Toxicity Value
(mg/L)

Reference

4-Chloroaniline

(4-CA)

Pseudokirchnerie

lla subcapitata

(Algae)

EC50 (72h,

growth inhibition)
0.03 - 2.9 [7]

Daphnia magna

(Crustacean)

EC50 (48h,

immobilization)
0.3 - 10.6 [7][8][9]

Danio rerio

(Zebrafish)

LC50 (96h,

mortality)
2 - 10 [7]

3,4-

Dichloroaniline

(3,4-DCA)

Pseudokirchnerie

lla subcapitata

(Algae)

EC50 (72h,

growth inhibition)
0.025 [10]

Daphnia magna

(Crustacean)

EC50 (48h,

immobilization)
0.55 [10]

Danio rerio

(Zebrafish)

LC50 (96h,

mortality)
2.8 [1]

3,5-

Dichloroaniline

(3,5-DCA)

Pseudokirchnerie

lla subcapitata

(Algae)

EC50 (72h,

growth inhibition)
0.23 [7]

Daphnia magna

(Crustacean)

EC50 (48h,

immobilization)
1.1 [7]

Danio rerio

(Zebrafish)

LC50 (96h,

mortality)
3.8 [7]

EC50: The concentration that causes an effect in 50% of the test population. LC50: The

concentration that is lethal to 50% of the test population.

The data clearly indicates that even at low concentrations, chlorinated anilines can have

significant adverse effects on aquatic life. The variability in toxicity values highlights the

importance of considering species-specific sensitivities in risk assessments.[7]
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Terrestrial Ecotoxicity
In terrestrial environments, chlorinated anilines can impact soil microbial communities, which

are crucial for nutrient cycling and soil health.[11][12][13] The introduction of these compounds

can lead to shifts in microbial diversity and function.[11]

Table 2: Effects of Chlorinated Anilines on Soil Microbial Communities

Compound Effect Organism/Process Reference

p-Chloroaniline
Inhibition of microbial

growth

General microbial

populations
[4]

Alteration of

community structure

Bacterial and fungal

communities
[11]

3,4-Dichloroaniline
Inhibition of

nitrification
Nitrifying bacteria [14]

Changes in soil

enzyme activities

Dehydrogenase,

phosphatase, etc.
[12]

These findings underscore the potential for chlorinated anilines to disrupt essential ecosystem

processes in soil environments.

Mechanisms of Toxicity: A Focus on Oxidative
Stress
A primary mechanism underlying the toxicity of chlorinated anilines is the induction of oxidative

stress.[15][16][17] The metabolic activation of these compounds can lead to the formation of

reactive oxygen species (ROS), which can damage cellular components such as lipids,

proteins, and DNA.[16][18]
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Caption: Oxidative stress pathway induced by chlorinated anilines.

Comparative Analysis of Analytical Methodologies
Accurate detection and quantification of chlorinated anilines in environmental matrices are

crucial for exposure assessment and regulatory monitoring. Several analytical techniques are

employed for this purpose, with gas chromatography-mass spectrometry (GC-MS) and high-

performance liquid chromatography (HPLC) being the most common.[19][20][21][22][23]

Table 3: Comparison of Analytical Methods for Chlorinated Aniline Determination
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Method Principle
Sample
Matrix

Advantages
Disadvanta
ges

Reference

GC-MS

Separation by

volatility and

mass-to-

charge ratio

Water, Soil

High

sensitivity

and

specificity,

excellent for

identification

Derivatization

may be

required for

polar

compounds

[20][22]

HPLC-

UV/DAD

Separation by

polarity,

detection by

UV

absorbance

Water

Suitable for

polar and

thermolabile

compounds,

no

derivatization

needed

Lower

sensitivity

and

specificity

compared to

MS

[23]

HS-GC-MS

Headspace

sampling

followed by

GC-MS

Water

Reduced

matrix effects,

good for

volatile

compounds

Not suitable

for non-

volatile

derivatives

[19]

The choice of analytical method depends on the specific chlorinated aniline, the sample matrix,

and the required sensitivity and selectivity.

Experimental Protocol: Determination of Chlorinated
Anilines in Water by GC-MS
This protocol outlines a general procedure for the analysis of chlorinated anilines in water

samples.

1. Sample Preparation (Liquid-Liquid Extraction): a. To a 1 L water sample in a separatory

funnel, add a surrogate standard. b. Adjust the pH of the sample to >11 with NaOH. c. Add 60

mL of methylene chloride and shake vigorously for 2 minutes. d. Allow the layers to separate

and collect the organic layer. e. Repeat the extraction two more times with fresh portions of
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methylene chloride. f. Combine the organic extracts and dry over anhydrous sodium sulfate. g.

Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish apparatus.

2. GC-MS Analysis: a. GC Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or

equivalent. b. Injector Temperature: 250°C. c. Oven Temperature Program: Initial temperature

of 60°C for 2 min, ramp to 280°C at 10°C/min, hold for 5 min. d. Carrier Gas: Helium at a

constant flow of 1 mL/min. e. MS Interface Temperature: 280°C. f. Ionization Mode: Electron

Impact (EI) at 70 eV. g. Scan Range: 50-350 amu.

3. Quality Control: a. Analyze a method blank, a laboratory control sample, and a matrix

spike/matrix spike duplicate with each batch of samples. b. Surrogate recoveries should be

within 70-130%.

Comparative Remediation Strategies
Given their persistence and toxicity, various remediation strategies have been developed to

remove chlorinated anilines from contaminated environments. These can be broadly

categorized into physicochemical and biological methods.

Physicochemical Remediation
Advanced Oxidation Processes (AOPs) are effective in degrading chlorinated anilines through

the generation of highly reactive hydroxyl radicals.[2][6] Photocatalysis using titanium dioxide

(TiO2) is a commonly studied AOP.[2][6]

Biological Remediation
Bioremediation utilizes microorganisms to break down chlorinated anilines into less toxic

substances.[24][25][26][27][28][29] Several bacterial strains have been identified that can

degrade these compounds.[24][26][30][31]
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Caption: Proposed biodegradation pathways of 3,4-dichloroaniline.[24][32]

Table 4: Comparison of Remediation Technologies for Chlorinated Anilines
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Technology Mechanism Advantages Disadvantages Reference

Advanced

Oxidation (e.g.,

UV/TiO2)

Hydroxyl radical

attack

Rapid

degradation, can

lead to complete

mineralization

High operational

costs, potential

for toxic

byproduct

formation

[2][6]

Bioremediation

(e.g.,

Bioaugmentation

)

Microbial

metabolism

Cost-effective,

environmentally

friendly

Slow degradation

rates, sensitive

to environmental

conditions

[24][25][26][28]

Activated

Persulfate

Sulfate radical

attack

Effective in soil

and water, can

be coupled with

other

technologies

Requires

activation, pH-

dependent

efficacy

[25]

Predictive Ecotoxicology: QSAR Models
Quantitative Structure-Activity Relationship (QSAR) models are computational tools used to

predict the toxicity of chemicals based on their molecular structure.[7][33][34][35][36] For

chlorinated anilines, QSAR models can help in prioritizing compounds for further testing and in

understanding the structural features that contribute to their toxicity.
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Caption: A generalized workflow for QSAR model development.

QSAR studies on chlorinated anilines have shown that their toxicity is often correlated with

descriptors such as the octanol-water partition coefficient (logP) and the energy of the lowest

unoccupied molecular orbital (ELUMO).[33]

Conclusion and Future Perspectives
Chlorinated anilines represent a significant class of environmental pollutants with demonstrable

ecotoxicological impacts. This guide has provided a comparative overview of their toxicity,

analytical detection, remediation, and predictive modeling. A comprehensive understanding of

these aspects is essential for effective environmental risk assessment and management.

Future research should focus on the long-term, sublethal effects of these compounds, the
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toxicity of their transformation products, and the development of more efficient and sustainable

remediation technologies.

References
Biodegradation pathways of chloroanilines by Acinetobacter baylyi strain GFJ2 - PubMed.

(n.d.). Retrieved February 15, 2026, from [Link]

The Silent Threat: Exploring the Ecological and Ecotoxicological Impacts of Chlorinated

Aniline Derivatives and the Metabolites on the Aquatic Ecosystem - MDPI. (2023, October 1).

Retrieved February 15, 2026, from [Link]

The Role of Biotransformation and Oxidative Stress in 3,5-Dichloroaniline (3,5-DCA) Induced

Nephrotoxicity in Isolated Renal Cortical Cells from Male Fischer 344 Rats - NIH. (2016,

January 22). Retrieved February 15, 2026, from [Link]

Aquatic multi-species acute toxicity of (chlorinated) anilines: Experimental versus predicted

data | Request PDF - ResearchGate. (n.d.). Retrieved February 15, 2026, from [Link]

Kinetics and Mechanism of Aniline and Chloroanilines Degradation Photocatalyzed by

Halloysite-TiO2 and Halloysite-Fe2O3 Nanocomposites - MDPI. (n.d.). Retrieved February

15, 2026, from [Link]

Mechanism of aniline and 2-chloroaniline photodegradation in an aqueous... -

ResearchGate. (n.d.). Retrieved February 15, 2026, from [Link]

ADVANCED DEGRADATION OF 4-CHLOROANILINE FROM WATER IN UV/TiO2/H2O2

SYSTEM. (n.d.). Retrieved February 15, 2026, from [Link]

Bacterial degradation pathway of 3,4-dichloroaniline in Acinetobacter... - ResearchGate.

(n.d.). Retrieved February 15, 2026, from [Link]

Efficient Remediation of p-chloroaniline Contaminated Soil by Activated Persulfate Using Ball

Milling Nanosized Zero Valent Iron/Biochar Composite: Performance and Mechanisms -

PMC. (2023, April 29). Retrieved February 15, 2026, from [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 18 Tech Support

https://pubmed.ncbi.nlm.nih.gov/20850720/
https://www.mdpi.com/2673-9976/4/4/52
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4722288/
https://www.researchgate.net/publication/45136979_Aquatic_multi-species_acute_toxicity_of_chlorinated_anilines_Experimental_versus_predicted_data
https://www.mdpi.com/1996-1944/12/18/2876
https://www.researchgate.net/publication/282328768_Mechanism_of_aniline_and_2-chloroaniline_photodegradation_in_an_aqueous_solution_in_the_presence_of_halloysite-TiO2_and_halloysite-Fe2O3_nanocomposites_halloysite_containing_naturally_dispersed_TiO2_and_Fe
https://www.cabidigitallibrary.org/doi/10.5555/20123340578
https://www.researchgate.net/figure/Bacterial-degradation-pathway-of-3-4-dichloroaniline-in-Acinetobacter-baylyi-GFJ2_fig2_311680196
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10178401/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2865413?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Impact of P-Chloroaniline on Oxidative Stress and Biomacromolecules Damage in the Clam

Ruditapes philippinarums: A Simulate Toxicity Test of Spill Incident - PMC. (2022, April 22).

Retrieved February 15, 2026, from [Link]

Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by

Rhodococcus sp. Strain MB-P1 | PLOS One - Research journals. (n.d.). Retrieved February

15, 2026, from [Link]

An Overview of Aniline and Chloroaniline Compounds as Environmental Pollutants|

Crimsonpublishers.com. (2018, May 31). Retrieved February 15, 2026, from [Link]

(PDF) Biodegradation of p-chloroaniline by bacteria isolated from contaminated sites. (n.d.).

Retrieved February 15, 2026, from [Link]

Evaluation on joint toxicity of chlorinated anilines and cadmium to Photobacterium

phosphoreum and QSAR analysis - PubMed. (2014, August 30). Retrieved February 15,

2026, from [Link]

Genetic Diversity among 3-Chloroaniline- and Aniline-Degrading Strains of the

Comamonadaceae - PMC. (n.d.). Retrieved February 15, 2026, from [Link]

An Overview of Aniline and Chloroaniline Compounds as Environmental Pollutants -

Semantic Scholar. (2018, May 31). Retrieved February 15, 2026, from [Link]

Aniline, m-chloro-N,N-diethyl- Env. Fate/Transport - EPA. (n.d.). Retrieved February 15,

2026, from [Link]

Biodegradability of Chlorinated Anilines in Waters. (n.d.). Retrieved February 15, 2026, from

[Link]

(PDF) Ecotoxicological assessment of p-chloroaniline - Fate and effects in aquatic systems.

(n.d.). Retrieved February 15, 2026, from [Link]

(PDF) Toxicology laboratory analysis and human exposure to p-chloroaniline. (n.d.).

Retrieved February 15, 2026, from [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 18 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9032607/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0065013
https://crimsonpublishers.com/bsb/pdf/BSB.000516.pdf
https://www.researchgate.net/publication/287820655_Biodegradation_of_p-chloroaniline_by_bacteria_isolated_from_contaminated_sites
https://pubmed.ncbi.nlm.nih.gov/25058936/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC92383/
https://www.semanticscholar.org/paper/An-Overview-of-Aniline-and-Chloroaniline-Compounds-Edalli-Patil/94480998a44b9340578e922b972c3d59648685e1
https://comptox.epa.gov/dashboard/dsstoxdb/results?search=DTXSID50213188#env-fate-transport
https://www.cnki.com.cn/Article/CJFDTOTAL-HJHX201103010.htm
https://www.researchgate.net/publication/228681577_Ecotoxicological_assessment_of_p-chloroaniline-_Fate_and_effects_in_aquatic_systems
https://www.researchgate.net/publication/24227038_Toxicology_laboratory_analysis_and_human_exposure_to_p-chloroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2865413?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Silent Threat: Exploring the Ecological and Ecotoxicological Impacts of Chlorinated

Aniline Derivatives and the Metabolites on the Aquatic Ecosystem - PMC. (2023, October 1).

Retrieved February 15, 2026, from [Link]

TOXICOLOGY LABORATORY ANALYSIS AND HUMAN EXPOSURE TO p-

CHLOROANILINE - PMC. (n.d.). Retrieved February 15, 2026, from [Link]

Effect of chlorantraniliprole on soil bacterial and fungal diversity and community structure.

(2023, February 10). Retrieved February 15, 2026, from [Link]

3,4-dichloroaniline-induced oxidative stress in liver of crucian carp (Carassius auratus).

(n.d.). Retrieved February 15, 2026, from [Link]

Aniline, N-(p-chlorophenylthiomethyl)-p-nitro- Env. Fate/Transport - EPA. (n.d.). Retrieved

February 15, 2026, from [Link]

Determination of Chloroaniline Compounds in Water by HS-GC-MS. (n.d.). Retrieved

February 15, 2026, from [Link]

method 8131 aniline and selected derivatives by gas chromatography - EPA. (n.d.).

Retrieved February 15, 2026, from [Link]

Toxicity of anilines to crustacean Daphnia magna: measured (1) and predicted by ECOSAR

(2). Note the logarithmic y -scale. - ResearchGate. (n.d.). Retrieved February 15, 2026, from

[Link]

4-Chloroaniline (CICADS 48, 2003) - INCHEM. (n.d.). Retrieved February 15, 2026, from

[Link]

Strategies for Bioremediation of Soil from an Industrial Site Exposed to Chlorinated and

Nitroaromatic Compounds | Request PDF - ResearchGate. (n.d.). Retrieved February 15,

2026, from [Link]

An Overview of Aniline and Chloroaniline Compounds as Environmental Pollutants - Crimson

Publishers. (2018, May 31). Retrieved February 15, 2026, from [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 18 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10594341/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2656349/
https://link.springer.com/article/10.1007/s11356-022-23910-z
https://pubmed.ncbi.nlm.nih.gov/17582451/
https://comptox.epa.gov/dashboard/dsstoxdb/results?search=DTXSID00216523#env-fate-transport
https://www.lhjy-hx.com/EN/Y2019/V55/I4/408
https://www.epa.gov/sites/default/files/2015-12/documents/8131.pdf
https://www.researchgate.net/figure/Toxicity-of-anilines-to-crustacean-Daphnia-magna-measured-1-and-predicted-by-ECOSAR_fig1_281282216
http://www.inchem.org/documents/cicads/cicads/cicad48.htm
https://www.researchgate.net/publication/370960099_Strategies_for_Bioremediation_of_Soil_from_an_Industrial_Site_Exposed_to_Chlorinated_and_Nitroaromatic_Compounds
https://crimsonpublishers.com/bsb/fulltext/BSB.000516.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2865413?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


How to detect chloroaniline, chlorobenzene using gas chromatography GC FID? Any ideas

about the method setup? | ResearchGate. (2012, November 2). Retrieved February 15,

2026, from [Link]

Biodegradation of Aniline and p-chloroaniline under Different Redox Conditions | Request

PDF - ResearchGate. (n.d.). Retrieved February 15, 2026, from [Link]

QSAR modeling for predicting reproductive toxicity of chemicals in rats for regulatory

purposes - PMC. (2016, April 26). Retrieved February 15, 2026, from [Link]

Structure-based QSAR Models to Predict Repeat Dose Toxicity Points of Departure - PMC.

(n.d.). Retrieved February 15, 2026, from [Link]

A regression-based QSAR-model to predict acute toxicity of aromatic chemicals in tadpoles

of the Japanese brown frog (Rana japonica) - PMC. (n.d.). Retrieved February 15, 2026,

from [Link]

daphnia acute toxicity: Topics by Science.gov. (n.d.). Retrieved February 15, 2026, from

[Link]

Determination of 4-chloroaniline and its derivatives formed in the interaction of sodium

hypochlorite and chlorhexidine by using gas chromatography - PubMed. (n.d.). Retrieved

February 15, 2026, from [Link]

Maintenance of Daphnia carinata cultures - leusch.info. (n.d.). Retrieved February 15, 2026,

from [Link]

Effects of Chlorothalonil Application on the Physio-Biochemical Properties and Microbial

Community of a Yellow–Brown Loam Soil - MDPI. (n.d.). Retrieved February 15, 2026, from

[Link]

Effect of 3-Chloroaniline in Microbial Community Structure of Activated Sludge. (n.d.).

Retrieved February 15, 2026, from [Link]

Using Fungi to Clean Contaminated Sites I A New Bioremediation and Mycoremediation

Innovation - YouTube. (2021, August 24). Retrieved February 15, 2026, from [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 18 Tech Support

https://www.researchgate.net/post/How_to_detect_chloroaniline_chlorobenzene_using_gas_chromatography_GC_FID_Any_ideas_about_the_method_setup
https://www.researchgate.net/publication/237190547_Biodegradation_of_Aniline_and_p-chloroaniline_under_Different_Redox_Conditions
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4844976/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7388040/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8754117/
https://www.science.gov/topicpages/d/daphnia+acute+toxicity
https://pubmed.ncbi.nlm.nih.gov/22503417/
https://leusch.info/methods/Daphnia%20culturing%20protocol.pdf
https://www.mdpi.com/1660-4601/13/1/101
https://aem.asm.org/content/73/13/4170
https://www.youtube.com/watch?v=0Lz3k2B6iI0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2865413?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The influence of chlorothalonil on the activity of soil microorganisms and enzymes - PMC.

(n.d.). Retrieved February 15, 2026, from [Link]

Acute Toxicity of Inorganic Chloramines to Daphnia magna in Two Types of Dilution Water.

(n.d.). Retrieved February 15, 2026, from [Link]

Fate of herbicide-derived chloroanilines in soil | Journal of Agricultural and Food Chemistry.

(n.d.). Retrieved February 15, 2026, from [Link]

Photochemical Degradation of Short-Chain Chlorinated Paraffins in Aqueous Solution by

Hydrated Electrons and Hydroxyl Radicals - ChemRxiv. (n.d.). Retrieved February 15, 2026,

from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. mdpi.com [mdpi.com]

2. mdpi.com [mdpi.com]

3. crimsonpublishers.com [crimsonpublishers.com]

4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

5. crimsonpublishers.com [crimsonpublishers.com]

6. cabidigitallibrary.org [cabidigitallibrary.org]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9. daphnia acute toxicity: Topics by Science.gov [science.gov]

10. leusch.info [leusch.info]

11. Effect of chlorantraniliprole on soil bacterial and fungal diversity and community structure
- PMC [pmc.ncbi.nlm.nih.gov]

12. mdpi.com [mdpi.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 18 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5392138/
https://www.osti.gov/biblio/5903273
https://pubs.acs.org/doi/10.1021/jf00087a001
https://chemrxiv.org/engage/chemrxiv/article-details/637f1917578b7705a63e9f4a
https://www.benchchem.com/product/b2865413?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/2039-4713/13/4/38
https://www.mdpi.com/2073-4344/11/12/1548
https://crimsonpublishers.com/sbb/fulltext/SBB.000519.php
https://pdfs.semanticscholar.org/b884/04fafa627be51a8e06a4e011d153543ffc68.pdf?skipShowableCheck=true
https://crimsonpublishers.com/sbb/pdf/SBB.000519.pdf
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20220513837
https://www.researchgate.net/publication/45269938_Aquatic_multi-species_acute_toxicity_of_chlorinated_anilines_Experimental_versus_predicted_data
https://www.researchgate.net/figure/Toxicity-of-anilines-to-crustacean-Daphnia-magna-measured-1-and-predicted-by-ECOSAR_fig1_46391871
https://www.science.gov/topicpages/d/daphnia+acute+toxicity
http://leusch.info/ecotox/aje/archives/vol10p65.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9957708/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9957708/
https://www.mdpi.com/2077-0472/12/5/608
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2865413?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. The influence of chlorothalonil on the activity of soil microorganisms and enzymes - PMC
[pmc.ncbi.nlm.nih.gov]

14. Effect of 3-Chloroaniline in Microbial Community Structure of Activated Sludge
[pubs.sciepub.com]

15. The Role of Biotransformation and Oxidative Stress in 3,5-Dichloroaniline (3,5-DCA)
Induced Nephrotoxicity in Isolated Renal Cortical Cells from Male Fischer 344 Rats - PMC
[pmc.ncbi.nlm.nih.gov]

16. Impact of P-Chloroaniline on Oxidative Stress and Biomacromolecules Damage in the
Clam Ruditapes philippinarums: A Simulate Toxicity Test of Spill Incident - PMC
[pmc.ncbi.nlm.nih.gov]

17. 3,4-dichloroaniline-induced oxidative stress in liver of crucian carp (Carassius auratus) -
PubMed [pubmed.ncbi.nlm.nih.gov]

18. TOXICOLOGY LABORATORY ANALYSIS AND HUMAN EXPOSURE TO p-
CHLOROANILINE - PMC [pmc.ncbi.nlm.nih.gov]

19. Determination of Chloroaniline Compounds in Water by HS-GC-MS [qikan.cmes.org]

20. epa.gov [epa.gov]

21. researchgate.net [researchgate.net]

22. Determination of 4-chloroaniline and its derivatives formed in the interaction of sodium
hypochlorite and chlorhexidine by using gas chromatography - PubMed
[pubmed.ncbi.nlm.nih.gov]

23. documents.thermofisher.com [documents.thermofisher.com]

24. Biodegradation pathways of chloroanilines by Acinetobacter baylyi strain GFJ2 - PubMed
[pubmed.ncbi.nlm.nih.gov]

25. Efficient Remediation of p-chloroaniline Contaminated Soil by Activated Persulfate Using
Ball Milling Nanosized Zero Valent Iron/Biochar Composite: Performance and Mechanisms -
PMC [pmc.ncbi.nlm.nih.gov]

26. researchgate.net [researchgate.net]

27. Biodegradability of Chlorinated Anilines in Waters [besjournal.com]

28. researchgate.net [researchgate.net]

29. m.youtube.com [m.youtube.com]

30. Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by
Rhodococcus sp. Strain MB-P1 | PLOS One [journals.plos.org]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 18 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6208997/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6208997/
https://pubs.sciepub.com/jaem/2/5/4/index.html
https://pubs.sciepub.com/jaem/2/5/4/index.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4770630/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4770630/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4770630/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9105863/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9105863/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9105863/
https://pubmed.ncbi.nlm.nih.gov/12927556/
https://pubmed.ncbi.nlm.nih.gov/12927556/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2656391/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2656391/
https://qikan.cmes.org/lhjyhxfc/EN/10.11973/lhjy-hx201904007
https://www.epa.gov/sites/default/files/2015-12/documents/8131.pdf
https://www.researchgate.net/post/How_to_detect_chloroaniline_chlorobenzene_using_gas_chromatography_GC_FID_Any_ideas_about_the_method_setup
https://pubmed.ncbi.nlm.nih.gov/20113798/
https://pubmed.ncbi.nlm.nih.gov/20113798/
https://pubmed.ncbi.nlm.nih.gov/20113798/
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/AN-292-LC-Aniline-Nitroanilines-Drinking-Water-AN70232-EN.pdf
https://pubmed.ncbi.nlm.nih.gov/21177022/
https://pubmed.ncbi.nlm.nih.gov/21177022/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10180579/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10180579/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10180579/
https://www.researchgate.net/publication/259578001_Biodegradation_of_p-chloroaniline_by_bacteria_isolated_from_contaminated_sites
https://www.besjournal.com/en/article/id/3c7853f8-9ee6-400f-aa15-e36cd87c622f
https://www.researchgate.net/publication/372083605_Strategies_for_bioremediation_of_soil_from_an_industrial_site_exposed_to_chlorinated_and_nitroaromatic_compounds
https://m.youtube.com/watch?v=w4k5pkL5Me4
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0062178
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0062178
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2865413?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


31. Genetic Diversity among 3-Chloroaniline- and Aniline-Degrading Strains of the
Comamonadaceae - PMC [pmc.ncbi.nlm.nih.gov]

32. researchgate.net [researchgate.net]

33. Evaluation on joint toxicity of chlorinated anilines and cadmium to Photobacterium
phosphoreum and QSAR analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

34. QSAR modeling for predicting reproductive toxicity of chemicals in rats for regulatory
purposes - PMC [pmc.ncbi.nlm.nih.gov]

35. Structure-based QSAR Models to Predict Repeat Dose Toxicity Points of Departure -
PMC [pmc.ncbi.nlm.nih.gov]

36. A regression-based QSAR-model to predict acute toxicity of aromatic chemicals in
tadpoles of the Japanese brown frog (Rana japonica): calibration, validation, and future
developments to support risk assessment of chemicals in amphibians - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comparative Guide to the Ecotoxicological
Assessment of Chlorinated Aniline Derivatives]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b2865413/docs#a-comparative-guide-to-the-
ecotoxicological-assessment-of-chlorinated-aniline-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 17 / 18 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC92702/
https://pmc.ncbi.nlm.nih.gov/articles/PMC92702/
https://www.researchgate.net/figure/Bacterial-degradation-pathway-of-3-4-dichloroaniline-in-Acinetobacter-baylyi-GFJ2_fig6_280313083
https://pubmed.ncbi.nlm.nih.gov/25058936/
https://pubmed.ncbi.nlm.nih.gov/25058936/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6062388/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6062388/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8128699/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8128699/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9535814/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9535814/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9535814/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9535814/
https://www.benchchem.com/product/b2865413/docs#a-comparative-guide-to-the-ecotoxicological-assessment-of-chlorinated-aniline-derivatives
https://www.benchchem.com/product/b2865413/docs#a-comparative-guide-to-the-ecotoxicological-assessment-of-chlorinated-aniline-derivatives
https://www.benchchem.com/product/b2865413/docs#a-comparative-guide-to-the-ecotoxicological-assessment-of-chlorinated-aniline-derivatives
https://www.benchchem.com/product/b2865413/docs#a-comparative-guide-to-the-ecotoxicological-assessment-of-chlorinated-aniline-derivatives
https://www.benchchem.com/product/b2865413?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2865413?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 18 / 18 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2865413?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

